Cas no 398997-10-9 (4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol)

4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol is a heterocyclic compound featuring a fused pyrrole-pyrazole structure. This scaffold is of interest due to its potential as a versatile intermediate in medicinal and synthetic chemistry. The presence of both pyrrole and pyrazole moieties enhances its utility in constructing pharmacologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. The hydroxyl and methyl substituents offer additional sites for functionalization, enabling tailored modifications for specific applications. Its stable yet reactive framework makes it suitable for further derivatization in drug discovery and materials science research. The compound's balanced polarity ensures good solubility in common organic solvents, facilitating its use in synthetic workflows.
4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol structure
398997-10-9 structure
Product Name:4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
CAS No:398997-10-9
MF:C8H11N3O
MW:165.19
CID:6786400
PubChem ID:4108918
Update Time:2025-06-23

4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • SR-01000445724-1
    • (4Z)-5-methyl-4-(pyrrolidin-2-ylidene)-2,4-dihydro-3H-pyrazol-3-one
    • 4-(3,4-dihydro-2H-pyrrol-5-yl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • IFLab1_003854
    • AKOS022902521
    • AKOS006279711
    • AKOS016378132
    • 398997-10-9
    • SR-01000445724
    • STL265116
    • HMS1422P04
    • STL280098
    • STL191393
    • IDI1_009961
    • 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
    • Inchi: 1S/C8H11N3O/c1-5-7(8(12)11-10-5)6-3-2-4-9-6/h2-4H2,1H3,(H2,10,11,12)
    • InChI Key: VSVWXJWSOHWLQK-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NN1)C1CCCN=1

Computed Properties

  • Exact Mass: 165.090211983g/mol
  • Monoisotopic Mass: 165.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 53.5Ų

4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616306-1g
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
398997-10-9 98%
1g
¥7551.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616306-5g
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
398997-10-9 98%
5g
¥19802.00 2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1616306-10g
4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol
398997-10-9 98%
10g
¥31104.00 2024-05-15

Additional information on 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol

4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol

4-(3,4-Dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-ol is a structurally complex organic compound with the CAS number 398997-10-9. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The molecule features a pyrrolidine ring fused to a pyrazole ring system, making it a unique structure with potential applications in various fields of chemistry and pharmacology.

The synthesis of 4-(3,4-dihydro-2H-pyrrol-5-yl)-3-methyl-1H-pyrazol-5-one involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. The compound's structure is particularly interesting due to its potential for hydrogen bonding and its ability to act as both a donor and acceptor in molecular interactions.

One of the most promising applications of this compound lies in its potential as a drug candidate. The pyrazole ring system is known for its versatility in binding to various biological targets, including enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases, which are key players in cellular signaling pathways. This makes it a valuable molecule for further exploration in drug discovery programs targeting diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, 4-(3,4-dihydro-2H-pyrrolidinyl)-substituted pyrazoles have shown interesting properties in materials science. Their ability to form stable coordination complexes with metal ions has led to investigations into their use in catalysis and sensor technologies. Recent studies have demonstrated their effectiveness as catalysts in organic transformations, particularly in asymmetric synthesis.

The compound's stability under various conditions has also been a subject of recent research. Studies have shown that it exhibits good thermal stability and moderate solubility in common organic solvents. These properties make it suitable for use in both laboratory settings and industrial applications.

Furthermore, the compound's stereochemistry has been studied extensively. The presence of chiral centers in the molecule opens up possibilities for enantioselective synthesis and the development of enantiomerically pure compounds. This is particularly important in drug development, where stereochemistry can significantly influence biological activity.

In conclusion, 4-(3,4-dihydro-H-pyrrolidinyl)-substituted pyrazoles represent a class of compounds with diverse applications across multiple disciplines. Their unique structure, coupled with recent advances in synthesis and characterization techniques, positions them as valuable tools for future research and development.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.